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An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for Di(2-ethylhexyl)

phthalate (DEHP)

Introduction
Di(2-ethylhexyl) phthalate (DEHP), also known as bis(2-ethylhexyl) phthalate or dioctyl

phthalate (DOP), is a manufactured chemical compound belonging to the phthalate ester class.

[1][2] It is a colorless, viscous liquid with almost no odor.[1][3] Due to its efficacy and low cost,

DEHP is extensively used as a plasticizer, primarily to impart flexibility and softness to polyvinyl

chloride (PVC) products.[3][4] Its applications are widespread, ranging from medical devices

like IV tubing and blood bags to consumer goods such as floor tiles, shower curtains, and food

packaging materials.[1][4][5] Given its prevalence and toxicological profile, a thorough

understanding of its Material Safety Data Sheet (MSDS) is critical for researchers, scientists,

and drug development professionals to ensure safe handling and mitigate exposure risks.

This technical guide provides a comprehensive overview of the core safety and technical data

for DEHP, structured for a scientific audience. It includes detailed tables of quantitative data,

outlines of standard experimental protocols for toxicity assessment, and visualizations of key

pathways and workflows.

Chemical Identification
Proper identification is the first step in chemical safety management. DEHP is known by

several synonyms, and its unique CAS number is the standard identifier in scientific databases.
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Identifier Value

Chemical Name
1,2-Benzenedicarboxylic acid, bis(2-ethylhexyl)

ester[2]

Synonyms
Di(2-ethylhexyl) phthalate, Bis(2-ethylhexyl)

phthalate, DOP, Dioctyl phthalate[2][6]

CAS Number 117-81-7[2][7]

Molecular Formula C₂₄H₃₈O₄[3][6][8]

Molecular Weight 390.56 g/mol [2][3]

Physical and Chemical Properties
The physicochemical properties of DEHP influence its environmental fate, potential for

exposure, and appropriate handling procedures. It is a non-volatile liquid with high lipid

solubility, contributing to its persistence and bioaccumulation potential.

Property Value

Appearance Colorless, oily liquid with a slight odor[1][6][9]

Boiling Point 384 - 386 °C[9][10]

Melting Point -47 °C to -55 °C[2][9]

Flash Point 206 °C (403 °F) (Closed Cup)[2]

Specific Gravity 0.986 (at 20°C/20°C)[2][9]

Vapor Pressure 1.42 × 10⁻⁷ mm Hg (at 25°C)[9]

Water Solubility Very low; Insoluble in water[1]

Solubility in Other Solvents
Miscible with mineral oil and hexane; Soluble in

most organic solvents[9]

Octanol-Water Partition Coefficient (log Kow) 7.5 - 7.6[9][11]

Toxicological Information
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DEHP is classified as a hazardous substance due to its potential for chronic toxicity,

carcinogenicity, and reproductive harm.[12] The primary routes of exposure are ingestion,

inhalation, and, to a lesser extent, dermal contact.[1][13]

Summary of Toxicological Data
The following table summarizes key toxicity values and classifications from regulatory and

scientific bodies.

Toxicity Endpoint Finding / Classification

Acute Oral Toxicity (LD50, Rat) 30 g/kg (Low acute toxicity)[4]

Acute Dermal Toxicity (LD50, Rabbit) 24 g/kg (Low acute toxicity)[4]

Carcinogenicity (IARC)
Group 2B: Possibly carcinogenic to humans[10]

[14][15]

Carcinogenicity (NTP)
Reasonably anticipated to be a human

carcinogen[2][10][15]

Carcinogenicity (EPA) Probable human carcinogen[1]

Reproductive Toxicity
Category 1B: May damage fertility or the unborn

child[7][16][17]

Primary Health Effects
Endocrine disruption, testicular toxicity, liver

toxicity, kidney toxicity[3][8][12][18]

Key Toxicological Endpoints
Carcinogenicity: The classification of DEHP as a potential carcinogen is based on sufficient

evidence from animal studies.[1] Chronic oral exposure in rats and mice has been shown to

cause a significant increase in the incidence of liver tumors, specifically hepatocellular

carcinomas.[1][9][18]

Reproductive and Developmental Toxicity: DEHP is a well-documented reproductive toxicant

and endocrine disruptor.[3][19] In animal studies, it has been shown to interfere with sperm

formation and reduce fertility.[1] Its mechanism involves disruption of the male reproductive
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system's development, and these effects are considered a critical basis for risk assessment.

[20] Exposure during pregnancy may adversely affect the development of a child.[21]

Organ Toxicity: The liver and kidneys are primary target organs for DEHP toxicity following

chronic exposure.[8][18] Animal studies have reported increased liver and lung weights as

well as kidney damage.[8]

Proposed Signaling Pathway for Hepatotoxicity
One of the proposed mechanisms for DEHP-induced liver tumors involves the activation of the

Peroxisome Proliferator-Activated Receptor alpha (PPARα).[9] This nuclear receptor plays a

key role in lipid metabolism. Activation by DEHP leads to peroxisome proliferation and altered

lipid metabolism, which can increase oxidative stress and ultimately promote the development

of hepatocellular carcinoma in rodents.[9]
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Caption: Proposed mechanism of DEHP-induced hepatotoxicity via PPARα activation.

Exposure Control and Personal Protection
Controlling exposure is paramount when handling DEHP. This involves a combination of

engineering controls, administrative controls, and personal protective equipment (PPE).

Occupational Exposure Limits
Regulatory agencies have established occupational exposure limits (OELs) to protect workers

from the adverse health effects of DEHP.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/diethylphtsumm.pdf
https://www.p65warnings.ca.gov/fact-sheets/di2-ethylhexylphthalate-dehp
https://www.epa.gov/sites/default/files/2016-09/documents/bis-2-ethylhexyl-phthalate.pdf
https://www.ncbi.nlm.nih.gov/books/NBK590480/
https://www.epa.gov/sites/default/files/2016-09/documents/bis-2-ethylhexyl-phthalate.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/diethylhexylphthalate.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/diethylhexylphthalate.pdf
https://www.benchchem.com/product/b3432700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agency Limit Type Value

OSHA (USA) PEL (8-hr TWA) 5 mg/m³[1][4][6]

NIOSH (USA) REL (10-hr TWA) 5 mg/m³[1][6]

NIOSH (USA) STEL (15-min) 10 mg/m³[1][6]

ACGIH TLV (8-hr TWA) 5 mg/m³[1][6]

EPA (Drinking Water) MCL 6 ppb (0.006 mg/L)[1][4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; STEL: Short-Term Exposure Limit; TLV: Threshold Limit Value; MCL: Maximum

Contaminant Level.

Personal Protective Equipment (PPE)
When engineering controls are insufficient, appropriate PPE must be used.

Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls

to maintain airborne levels below recommended exposure limits.[15]

Respiratory Protection: If OELs are exceeded, a high-efficiency particulate aerosol (HEPA)

respirator is recommended.[15]

Eye Protection: Safety glasses or goggles should be worn to minimize eye contact.[15]

Skin Protection: Wear chemical-resistant gloves, boots, and protective clothing appropriate

for the risk of exposure.[15]

Experimental Protocols
The toxicological data presented in an MSDS are derived from standardized tests. The

following sections describe the general methodologies for key toxicity studies, based on

internationally recognized OECD (Organisation for Economic Co-operation and Development)

Guidelines for the Testing of Chemicals.

Acute Oral Toxicity (LD50)
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This test determines the short-term toxicity of a single oral dose. A common protocol is the

OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method).

Objective: To determine the dose of a substance that is lethal to 50% of the test animals

(LD50).

Methodology:

Animal Model: Typically, female rats are used. Animals are fasted prior to dosing.

Dosing: The substance is administered orally by gavage in a stepwise procedure using a

limited number of animals at each step.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Endpoint: The LD50 value is estimated based on the number of mortalities observed at

different dose levels. The outcome allows for classification into a toxicity category.

Carcinogenicity Study
This long-term study evaluates the potential of a substance to cause cancer. The protocol is

outlined in OECD Test Guideline 451 (Carcinogenicity Studies).

Objective: To observe test animals for a major portion of their lifespan for the development of

neoplastic lesions during or after exposure to the test substance.

Methodology:

Animal Model: Typically, rats and mice are used.

Dosing: The substance is administered daily, usually mixed in the diet, for a long-term

period (e.g., 18-24 months for mice and 24-30 months for rats). At least three dose levels

are used.

Observation: Animals are monitored daily for clinical signs of toxicity and palpable masses.

Body weight and food consumption are recorded weekly.
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Endpoint: At the end of the study, all animals are subjected to a full necropsy and

histopathological examination of all organs and tissues to identify tumors.

Two-Generation Reproductive Toxicity Study
This protocol assesses effects on male and female reproductive performance and the health of

offspring. It is described in OECD Test Guideline 416 (Two-Generation Reproduction Toxicity

Study).

Objective: To assess potential adverse effects on fertility, pregnancy, maternal behavior, and

offspring development over two generations.

Methodology:

Animal Model: Typically, rats are used.

Dosing: The substance is administered to the parental (P) generation for a pre-mating

period and continues through mating, gestation, and lactation.

First Generation (F1): Offspring from the P generation are selected to become the F1

generation and are dosed with the substance through to maturity. They are then mated to

produce the F2 generation.

Endpoints: Key parameters evaluated include fertility indices, number of live births,

offspring viability, growth, and developmental landmarks. A full histopathological

examination is performed on the reproductive organs of the P and F1 generations.
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Caption: General workflow for a two-generation reproductive toxicity study.
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Handling, Storage, and Disposal
Handling: Handle in accordance with good industrial hygiene and safety practices.[16] Use

only with adequate ventilation and avoid breathing vapors or mist.[13][15] Avoid contact with

skin, eyes, and clothing.[15][16]

Storage: Keep in suitable, closed containers for storage.[16]

Disposal: DEHP should be disposed of as hazardous waste.[16] Incineration is a

recommended disposal method.[15] Do not let the product enter drains, and dispose of it in

accordance with national, state, and local laws.[15][16]

Ecological Information
DEHP is widespread in the environment due to its use in consumer plastics and its tendency to

leach from products.[1][19]

Parameter Finding

Environmental Fate
Attaches strongly to soil and sediment; breaks

down slowly.[1][22]

Persistence
Moderately to slightly persistent in the

environment.

Bioaccumulation

Bioaccumulates in aquatic organisms (e.g., fish,

invertebrates), but biomagnification in the food

chain is not expected due to metabolism.[23][24]

Aquatic Toxicity

Acutely toxic to aquatic organisms and may

cause long-term adverse effects in the aquatic

environment.[19][25]

Conclusion
The Material Safety Data Sheet for DEHP reveals a substance with low acute toxicity but

significant chronic health risks, including carcinogenicity and reproductive and developmental

toxicity.[12][21] Its physical properties necessitate careful handling to prevent environmental

contamination and human exposure. For researchers, scientists, and drug development
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professionals, a comprehensive understanding and strict adherence to the safety guidelines

outlined in the MSDS are essential for minimizing risks in both laboratory and industrial

settings. The use of appropriate engineering controls and personal protective equipment,

coupled with proper storage and disposal practices, forms the foundation of safe DEHP

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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